4-(4-Fluoro-2-hydroxyphenyl)-2-methoxyphenol, 95%

• IUPAC Name: 4-(4-fluoro-2-hydroxyphenyl)-2-methoxyphenol
• InChI: InChI=1S/C13H11FO3/c1-17-13-6-8(2-5-11(13)15)10-4-3-9(14)7-12(10)16/h2-7,15-16H,1H3
• InChI Key: CALPJJSCWNOFMK-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C2=C(C=C(C=C2)F)O)O
• Molecular Formula: C13H11FO3
• DSSTOX Substance ID: DTXSID30685501
• Molecular Weight: 234.22 g/mol
• CAS RN: 1261919-61-2

Description

4-(4-Fluoro-2-hydroxyphenyl)-2-methoxyphenol, 95% (4-F2HPMP) is a synthetic phenolic compound that has been used in a variety of scientific research applications. It is a colorless, crystalline solid that is soluble in water and alcohol. 4-F2HPMP has a molecular weight of 236.2 g/mol and a melting point of 109-110°C. It is a versatile and useful compound for a variety of research purposes due to its unique physical and chemical properties.

Scientific Research Applications

4-(4-Fluoro-2-hydroxyphenyl)-2-methoxyphenol, 95% has been widely used in a variety of scientific research applications, such as in the synthesis of various organic compounds, as a reagent for organic transformations, and in the synthesis of polymers materials. It is also used as a catalyst for the preparation of polymers from monomers, and as a precursor for the synthesis of various organic compounds. Additionally, 4-(4-Fluoro-2-hydroxyphenyl)-2-methoxyphenol, 95% has been used in the synthesis of pharmaceuticals, in the synthesis of polymeric materials, and as a reagent in organic transformations.

Mechanism of Action

The mechanism of action of 4-(4-Fluoro-2-hydroxyphenyl)-2-methoxyphenol, 95% is not well understood. It is believed that the compound acts as an acid catalyst, promoting the formation of new bonds between molecules and facilitating the rearrangement of existing bonds. Additionally, it is believed that the compound can act as a Lewis acid, which can promote the formation of covalent bonds between molecules.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(4-Fluoro-2-hydroxyphenyl)-2-methoxyphenol, 95% are not well understood. However, studies have suggested that the compound may have some anti-inflammatory and antioxidant properties. Additionally, it has been suggested that 4-(4-Fluoro-2-hydroxyphenyl)-2-methoxyphenol, 95% has the potential to act as a pro-oxidant, which may be beneficial in the treatment of certain diseases.

Advantages and Limitations for Lab Experiments

The primary advantage of using 4-(4-Fluoro-2-hydroxyphenyl)-2-methoxyphenol, 95% in laboratory experiments is its versatility and usefulness as a reagent for a variety of organic transformations. Additionally, the compound is relatively stable and has a low toxicity, making it safe to use in the laboratory. However, the compound is also relatively expensive and its solubility in water is limited, which can make it difficult to use in certain experiments.

Future Directions

Future research on 4-(4-Fluoro-2-hydroxyphenyl)-2-methoxyphenol, 95% should focus on further elucidating its biochemical and physiological effects. Additionally, further research should be conducted to determine the potential applications of the compound in the pharmaceutical and industrial fields. Additionally, more studies should be conducted to further understand its mechanism of action and to explore its potential as a catalyst for organic transformations. Finally, further research should be conducted to explore the potential of 4-(4-Fluoro-2-hydroxyphenyl)-2-methoxyphenol, 95% as an antioxidant and anti-inflammatory agent.

Synthesis Methods

4-(4-Fluoro-2-hydroxyphenyl)-2-methoxyphenol, 95% can be synthesized by the condensation reaction of 4-fluoro-2-hydroxybenzaldehyde and 2-methoxybenzyl alcohol in the presence of an acid catalyst, such as sulfuric acid. The reaction is carried out in a solvent, such as acetic acid, and the resulting product is purified by recrystallization. The overall yield of the reaction is typically in the range of 80-90%.